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Compound Overview and Key Properties

Deuterated tridecanoic acids are stable isotope-labeled versions of the 13-carbon saturated fatty acid, where

hydrogen atoms are replaced with deuterium. The primary application identified is their use as internal

standards and tracers in mass spectrometry and NMR [1].

The table below summarizes key characteristics based on the available data for Tridecanoic acid-d25.

Property Description / Value

Common Name Tridecanoic acid-d25 (information for -d9 was not found) [1]

Synonym N-Tridecanoic acid-d25 [1]

CAS Number 202529-03-1 (for -d25) [1]

Chemical Formula C₁₃HD₂₅O₂ [1]

Average Molecular
Weight

239.50 g/mol (for -d25) [1]

Purity ≥ 98.0% [1]

Appearance Solid, white to off-white [1]
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Property Description / Value

Primary Research
Applications

Internal standard for GC-MS, LC-MS, NMR; antipersister and antibiofilm
agent in bacterial infection studies [2] [1]

Biological Activity Serves as an antipersister and antibiofilm agent that inhibits Escherichia
coli persistence and biofilm formation [1]

Experimental Protocols and Applications

Based on the search results, here are the specific methodologies and contexts in which deuterated tridecanoic

acid is used.

1. As an Internal Standard in Lipidomics Deuterated fatty acids like tridecanoic acid-d25 are crucial for

accurate quantification in gas chromatography-mass spectrometry (GC-MS).

Application Example: Analysis of fatty acids (C8–C22) in wastewater [2].

Workflow:
Sample Extraction: Add the deuterated internal standard to the sample at the beginning of

extraction. Dichloromethane is used as the solvent, and extraction time is reduced with
ultrasound [2].

Derivatization: Esterify the fatty acids using a BF₃ methanolic solution to form fatty acid methyl
esters (FAMEs) [2].

Analysis: Inject into GC/MS operating in Selected Ion Monitoring (SIM) mode. The deuterated
standard co-elutes with its non-deuterated analog but is distinguished by its unique mass [2].

This diagram illustrates the core workflow for using the compound as an internal standard in analytical

chemistry:
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Start Sample Prep

1. Add Internal Standard
(Tridecanoic Acid-d25)

2. Extract & Derivatize
(e.g., with BF₃/MeOH)

3. Instrumental Analysis
(GC-MS or LC-MS)

4. Quantitative Analysis
(Compare Peak Areas)

Accurate Quantification
of Target Analytes

Click to download full resolution via product page

2. In Metabolomic Studies of Infectious Disease Large-scale untargeted lipidomics, which heavily relies on

internal standards like deuterated fatty acids, has been used to investigate host responses to pathogens. One

study on COVID-19 patient plasma revealed:

Technology: Ultra-performance liquid chromatography/tandem mass spectrometry (UPLC-MS/MS)

[3].
Key Findings: Significant alterations in the lipidome, including changes in levels of free fatty acids,

triglycerides, and phospholipids, were correlated with disease severity [3]. Such studies highlight the
importance of reliable internal standards for generating robust data.

3. In Drug Discovery and Development Deuteration is a recognized strategy in pharmaceutical

development to improve drug properties.
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Mechanism: Replacing hydrogen with deuterium can enhance metabolic stability, reduce toxicity, and

extend the half-life of active pharmaceutical ingredients (APIs) by slowing down metabolism via the
kinetic isotope effect [4].

Market Context: The deuterated compounds market is experiencing strong growth, driven by R&D in
areas like oncology and central nervous system (CNS) disorders. The FDA has approved deuterated

drugs, such as deutetrabenazine [4].

Handling and Practical Considerations

When working with deuterated fatty acids in the lab, please note the following practical information based

on the manufacturer's data for the -d25 variant [1]:

Solubility: Soluble in DMSO (200 mg/mL). Solutions in DMSO are hygroscopic.
Storage:

Powder: -20°C for 3 years or 4°C for 2 years.
Solution: -80°C for 6 months or -20°C for 1 month.

In Vivo Formulation: For animal studies, it can be formulated in a solution of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline.

Knowledge Gaps and Further Research

It is important to be aware that the specific data provided pertains to tridecanoic acid-d25. The following

information for the -d9 isotopologue was not available in the search results and may require consultation of

specialized technical databases or supplier catalogs:

Exact molecular weight and CAS number
Specific chromatographic retention data

Custom synthesis protocols
Head-to-head comparison of performance between different deuterated forms (e.g., -d9 vs. -d25)

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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